1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-tert-butyl-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C17H28N4O4
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 5-tert-butyl-1-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]triazole-4-carboxylic acid
• InChI: InChI=1S/C17H28N4O4/c1-16(2,3)13-12(14(22)23)18-19-21(13)11-7-9-20(10-8-11)15(24)25-17(4,5)6/h11H,7-10H2,1-6H3,(H,22,23)
• InChI Key: ZZGVOWBTOKKFNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(N=NN1C2CCN(CC2)C(=O)OC(C)(C)C)C(=O)O

Description

1-{1-[(tert-Butoxy)carbonyl]piperidin-4-yl}-5-tert-butyl-1H-1,2,3-triazole-4-carboxylic acid is a synthetically tailored compound featuring a 1,2,3-triazole core substituted with a tert-butyl group at position 5, a carboxylic acid moiety at position 4, and a tert-butoxycarbonyl (Boc)-protected piperidin-4-yl group at position 1.

Preparation Methods

The synthesis of 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-tert-butyl-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring is often synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the tert-Butoxycarbonyl (Boc) Group: The Boc group is introduced to protect the amine functionality during subsequent reactions.

Formation of the Triazole Ring: The triazole ring is formed through a cycloaddition reaction, such as the Huisgen 1,3-dipolar cycloaddition.

Coupling of the Piperidine and Triazole Rings: The piperidine and triazole rings are coupled through a series of reactions, including nucleophilic substitution and esterification.

Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-tert-butyl-1H-1,2,3-triazole-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific substituents on the molecule.

Hydrolysis: Hydrolysis reactions can break down ester or amide bonds in the compound, leading to the formation of carboxylic acids and amines.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium, platinum), and specific temperature and pressure conditions.

Scientific Research Applications

1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-tert-butyl-1H-1,2,3-triazole-4-carboxylic acid has a wide range of scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: It serves as a probe in biochemical assays to study enzyme activity and protein interactions.

Medicine: The compound is investigated for its potential therapeutic properties, including its role as a drug candidate for various diseases.

Industry: It is utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-tert-butyl-1H-1,2,3-triazole-4-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Substituent Variations at Position 5

• 5-(Difluoromethyl) variant :

  • Structure : 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid ().
  • Key Differences : The difluoromethyl group enhances electronegativity and metabolic stability compared to tert-butyl.
  • Molecular Formula : C₁₄H₂₀F₂N₄O₄; Molecular Weight : 346.33 g/mol ().
• Unsubstituted/Phenyl Variants: Examples: 1-(2-Aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid () and 5-methyl-1-phenyl analogs (). Key Differences: Aromatic or methyl substituents reduce steric bulk, improving solubility but decreasing lipophilicity ().

Carboxylic Acid Positional Isomers

• Triazole-5-carboxylic Acid :
  • Structure : 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,2,3-triazole-5-carboxylic acid ().
  • Molecular Formula : C₁₃H₂₀N₄O₄; Molecular Weight : 312.33 g/mol.
  • Implications : Altered hydrogen-bonding capacity and coordination sites compared to the 4-carboxylic acid isomer ().

Protecting Group Modifications

• Fmoc-Protected Analog :

  • Structure : 1-{1-[(9H-fluoren-9-ylmethoxy)carbonyl]piperidin-4-yl}-5-methyl-1H-1,2,3-triazole-4-carboxylic acid ().
  • Key Differences : Fmoc groups require basic deprotection (e.g., piperidine), whereas Boc groups are acid-labile (e.g., HCl/TFA) ().
• Cbz-Protected Analog: Example: 1-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-3-carboxylic acid (). Implications: Cbz protection necessitates hydrogenolysis for removal, limiting compatibility with reducible functional groups ().

Core Heterocycle Variants

• Pyrazole Derivatives :
  • Example : 5-[1-(tert-Butoxycarbonyl)piperidin-4-yl]-1-phenyl-1H-pyrazole-4-carboxylic acid ().
  • Key Differences : Pyrazoles lack the third nitrogen of triazoles, reducing rigidity and metal-coordination propensity ().

Data Tables

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituent (Position 5)	Carboxylic Acid Position	Protecting Group	Molecular Formula	Molecular Weight (g/mol)	Key Feature(s)	Reference
Target Compound	tert-Butyl	4	Boc	C₁₇H₂₇N₅O₄*	373.43*	High lipophilicity	-
1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	Difluoromethyl	4	Boc	C₁₄H₂₀F₂N₄O₄	346.33	Enhanced metabolic stability
1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,2,3-triazole-5-carboxylic acid	None	5	Boc	C₁₃H₂₀N₄O₄	312.33	Altered coordination geometry
5-[1-(tert-Butoxycarbonyl)piperidin-4-yl]-1-phenyl-1H-pyrazole-4-carboxylic acid	Phenyl	4	Boc	C₂₀H₂₄N₄O₄	384.43	Reduced rigidity vs. triazole

*Calculated based on structural analogs.